Cas no 1249047-19-5 ((3-methoxy-4-nitrophenyl)methyl(methyl)amine)

• Product Name: (3-methoxy-4-nitrophenyl)methyl(methyl)amine
• CAS No: 1249047-19-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5981213
• PubChem ID: 62114292
• Update Time: 2025-05-24

(3-methoxy-4-nitrophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-4-nitrophenyl)methyl(methyl)amine
• [(3-methoxy-4-nitrophenyl)methyl](methyl)amine
• 1249047-19-5
• EN300-1866774
• AKOS011394250

• Inchi： 1S/C9H12N2O3/c1-10-6-7-3-4-8(11(12)13)9(5-7)14-2/h3-5,10H,6H2,1-2H3
• InChI Key： RSKJAAWNULRSLF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.1Ų

Additional information on (3-methoxy-4-nitrophenyl)methyl(methyl)amine

Recent Advances in the Study of (3-methoxy-4-nitrophenyl)methyl(methyl)amine (CAS: 1249047-19-5)

The compound (3-methoxy-4-nitrophenyl)methyl(methyl)amine (CAS: 1249047-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the exploration of its mechanism of action. Preliminary findings suggest that (3-methoxy-4-nitrophenyl)methyl(methyl)amine interacts with specific neurotransmitter receptors, making it a candidate for the treatment of neurological disorders. In vitro studies have demonstrated its ability to modulate dopamine and serotonin receptors, which could have implications for conditions such as depression and Parkinson's disease.

Another significant development is the optimization of its synthetic route. Researchers have reported a more efficient and scalable method for producing (3-methoxy-4-nitrophenyl)methyl(methyl)amine, which could facilitate its further study and potential commercialization. The new synthetic approach reduces the number of steps and improves yield, addressing previous challenges in large-scale production.

In addition to its neurological applications, recent studies have investigated its antimicrobial properties. Tests against a range of bacterial and fungal pathogens have shown moderate to high efficacy, particularly against drug-resistant strains. This has sparked interest in its potential as a novel antimicrobial agent, especially in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain. The compound's pharmacokinetics and toxicity profile require further investigation to ensure its safety and efficacy in clinical settings. Ongoing studies are focusing on these aspects, with preliminary data suggesting a favorable safety profile at therapeutic doses.

In conclusion, (3-methoxy-4-nitrophenyl)methyl(methyl)amine (CAS: 1249047-19-5) represents a promising candidate for further development in both neurological and antimicrobial therapies. Continued research is needed to fully understand its potential and address existing challenges. The recent advancements in its synthesis and mechanistic understanding provide a solid foundation for future studies and potential clinical applications.